![molecular formula C25H23NO B5100655 1-[(dibenzylamino)methyl]-2-naphthol CAS No. 6341-75-9](/img/structure/B5100655.png)
1-[(dibenzylamino)methyl]-2-naphthol
Overview
Description
Synthesis Analysis
1-[(dibenzylamino)methyl]-2-naphthol and its derivatives can be synthesized using multicomponent Mannich reactions. These reactions are a cornerstone for producing amidoalkyl naphthols, which are pivotal due to their biological activities and as precursors for other bioactive molecules (Petkov & Simeonov, 2023).
Molecular Structure Analysis
The structure of naphthalene derivatives, such as 1-[(dibenzylamino)methyl]-2-naphthol, plays a crucial role in their solubility, self-assembly, and electronic properties, which are essential for applications in organic electronics and other fields. Studies on naphthalene diimides, for example, have shown how molecular structure impacts these properties significantly (Chlebosz et al., 2023).
Chemical Reactions and Properties
The reactivity of naphthalene derivatives involves interactions with various biological cations, anions, small molecules, and macromolecules. This interaction capacity showcases their potential in medicinal applications, particularly in anticancer, antibacterial, antifungal, antiviral, and anti-inflammatory treatments (Gong et al., 2016).
Physical Properties Analysis
Physical properties such as solubility, crystal morphology, and thermal behavior of naphthalene derivatives are influenced by their molecular structure. For instance, the study on naphthalene diimides revealed trends in these properties, which are critical for their performance in organic electronics (Chlebosz et al., 2023).
Chemical Properties Analysis
The chemical behavior of naphthalene derivatives, including their interaction with chlorine, has been studied to understand their stability and the formation of potentially more persistent chlorinated by-products. These insights are crucial for assessing environmental impact and for applications in water treatment technologies (Haman et al., 2015).
Safety and Hazards
According to the safety information provided by Sigma-Aldrich, this compound has a hazard classification of Acute Tox. 4 Oral . The precautionary statements include P264 - Wash thoroughly after handling, P270 - Do not eat, drink or smoke when using this product, P301 + P312 - IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell, and P501 - Dispose of contents/container to an approved waste disposal plant .
properties
IUPAC Name |
1-[(dibenzylamino)methyl]naphthalen-2-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23NO/c27-25-16-15-22-13-7-8-14-23(22)24(25)19-26(17-20-9-3-1-4-10-20)18-21-11-5-2-6-12-21/h1-16,27H,17-19H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNOUJAYGYAPHSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(CC2=CC=CC=C2)CC3=C(C=CC4=CC=CC=C43)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30286991 |
Source
|
| Record name | 1-[(dibenzylamino)methyl]-2-naphthol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30286991 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
353.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6341-75-9 |
Source
|
| Record name | NSC48502 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=48502 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-[(dibenzylamino)methyl]-2-naphthol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30286991 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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